Cas no 136518-00-8 (2-Methoxy-6-methylpyrimidine-4-carboxylic acid)

• Product Name: 2-Methoxy-6-methylpyrimidine-4-carboxylic acid
• CAS No: 136518-00-8
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 1021437
• Update Time: 2025-05-21

2-Methoxy-6-methylpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylicacid,2-methoxy-6-methyl-(9CI)
• 2-methoxy-6-methylpyrimidine-4-carboxylic acid
• VQCFMYQZNWGKLQ-UHFFFAOYSA-N
• HP22291
• 2-Methoxy-6-methyl-pyrimidine-4-carboxylic acid
• 2-Methoxy-6-methylpyrimidine-4-carboxylic acid

• Inchi： 1S/C7H8N2O3/c1-4-3-5(6(10)11)9-7(8-4)12-2/h3H,1-2H3,(H,10,11)
• InChI Key： VQCFMYQZNWGKLQ-UHFFFAOYSA-N
• SMILES： O(C)C1=NC(C(=O)O)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Topological Polar Surface Area: 72.3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 366.7±34.0 °C at 760 mmHg
• Flash Point: 175.6±25.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Methoxy-6-methylpyrimidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-Methoxy-6-methylpyrimidine-4-carboxylic acid

Recent Advances in the Study of 2-Methoxy-6-methylpyrimidine-4-carboxylic acid (CAS: 136518-00-8)

2-Methoxy-6-methylpyrimidine-4-carboxylic acid (CAS: 136518-00-8) is a key intermediate in the synthesis of various pharmaceutical compounds, particularly those targeting infectious diseases and metabolic disorders. Recent studies have highlighted its potential as a versatile building block in medicinal chemistry, owing to its unique structural features that allow for diverse functionalization. This research brief consolidates the latest findings on this compound, focusing on its synthesis, applications, and biological activities.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-Methoxy-6-methylpyrimidine-4-carboxylic acid as a precursor for novel antimalarial agents. Researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against Plasmodium falciparum, with IC50 values in the nanomolar range. The study emphasized the role of the methoxy and methyl groups in enhancing binding affinity to the target enzyme, dihydroorotate dehydrogenase (DHODH).

In another significant development, a team from the University of Cambridge reported the application of 136518-00-8 in the synthesis of small-molecule modulators for G-protein-coupled receptors (GPCRs). Their work, published in Nature Chemical Biology, showcased how structural modifications of this pyrimidine derivative could yield selective agonists for adenosine A2A receptors, which are implicated in neurodegenerative diseases. The researchers employed computational modeling and high-throughput screening to optimize the compound's pharmacokinetic properties.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and scalability of 2-Methoxy-6-methylpyrimidine-4-carboxylic acid production. A 2024 patent (WO2024015832) disclosed a novel catalytic system using palladium nanoparticles supported on graphene oxide, which achieved a 92% yield under mild conditions. This innovation addresses previous challenges related to harsh reaction conditions and low efficiency in traditional synthetic routes.

The compound's potential in cancer therapeutics has also gained attention. Research from the MD Anderson Cancer Center revealed that 136518-00-8 derivatives could act as dual inhibitors of PI3K and mTOR pathways, showing promising results in preclinical models of breast cancer. The study, published in Cancer Research, identified specific structural motifs that contribute to the compound's selectivity and potency against cancer cells while minimizing off-target effects.

Looking forward, the versatility of 2-Methoxy-6-methylpyrimidine-4-carboxylic acid continues to inspire new research directions. Current investigations are exploring its application in PROTAC (proteolysis targeting chimera) technology and as a scaffold for covalent inhibitors. The compound's unique chemical properties, combined with recent synthetic breakthroughs, position it as a valuable tool in drug discovery pipelines across multiple therapeutic areas.